1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12F2O2
• Molecular Weight: 214.21 g/mol
• IUPAC Name: 1-(3,5-difluoro-2-hydroxyphenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H12F2O2/c1-6(2)3-10(14)8-4-7(12)5-9(13)11(8)15/h4-6,15H,3H2,1-2H3
• InChI Key: VGQCVWULPQYBKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=C(C(=CC(=C1)F)F)O

Description

1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one is a fluorinated aromatic ketone characterized by a 3-methylbutan-1-one group attached to a 3,5-difluoro-2-hydroxyphenyl ring. Fluorine substituents on the aromatic ring enhance the compound's acidity and lipophilicity, making it relevant for applications in pharmaceuticals and materials science, though specific uses for this derivative require further study.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one can be synthesized through several methods. One common approach involves the reaction of 3,5-difluoro-2-hydroxybenzaldehyde with methyl ethyl ketone in the presence of a base such as sodium hydroxide. The reaction typically proceeds under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods: In an industrial setting, the synthesis of 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products Formed:

Oxidation: Formation of 3,5-difluoro-2-hydroxybenzoic acid.

Reduction: Formation of 1-(3,5-difluoro-2-hydroxyphenyl)-3-methylbutanol.

Substitution: Formation of derivatives with substituted functional groups.

Scientific Research Applications

1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one involves its interaction with specific molecular targets. The hydroxyl and carbonyl groups can form hydrogen bonds with biological macromolecules, influencing their activity. The fluorine atoms enhance the compound’s stability and bioavailability by increasing its lipophilicity and resistance to metabolic degradation.

Comparison with Similar Compounds

Table 1: Comparative Properties of 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Key Applications/Properties	References
1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₂F₂O₂*	~214.23†	3,5-diF, 2-OH, 3-methylbutanone	Not reported	Inferred: Enhanced metabolic stability	–
1-(3,5-Difluoro-2-hydroxyphenyl)ethanone	C₈H₆F₂O₂	172.12–172.13	3,5-diF, 2-OH, ethanone	109–110	Intermediate for fluorinated aromatics
1-(2-Hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₄O₂	178.23	2-OH, 3-methylbutanone	Not reported	Pharmaceuticals, agriculture
1-(5-Chloro-2-methoxyphenyl)-3-methylbutan-1-one	C₁₂H₁₅ClO₂	226.70	5-Cl, 2-OCH₃, 3-methylbutanone	Not reported	Calculated pKa = 17.29 (low acidity)
1-(2,4-Dihydroxy-3,5-dimethylphenyl)-3-methylbutan-1-one	C₁₃H₁₈O₃	222.28	2,4-diOH, 3,5-diCH₃, 3-methylbutanone	Not reported	NMR spectral data available (DMSO-d₆)

*Inferred formula; †Estimated based on structural analogs.

Key Findings:

Impact of Fluorination: The 3,5-difluoro-2-hydroxyphenyl group increases the acidity of the phenolic –OH compared to non-fluorinated analogs (e.g., 1-(2-hydroxyphenyl)-3-methylbutan-1-one) due to electron-withdrawing effects .

Chain Length and Substituent Effects: The 3-methylbutanone side chain (vs. ethanone in ) increases molecular weight and lipophilicity, which may influence binding affinity in biological systems . Methoxy () and chloro substituents alter electronic properties and solubility compared to hydroxyl groups .

Spectral and Physical Data: The ethanone analog (C₈H₆F₂O₂) has a well-defined melting point (109–110°C), suggesting higher crystallinity than bulkier derivatives . NMR data for the 2,4-dihydroxy-3,5-dimethylphenyl analog () indicates distinct spectral signatures for hydroxyl and methyl groups, useful for structural validation .

Synthesis Methods: Fries rearrangement is a common route for fluorinated acetophenones, though yields (~56%) may vary with substituents and reaction conditions .

Biological Activity

1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one is a synthetic organic compound notable for its unique structural features, including a difluorinated aromatic ring and a ketone functional group. The compound's molecular formula is $C_{12}H_{14}F_2O_2$, with a molecular weight of approximately 232.24 g/mol. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and potential therapeutic applications.

The biological activity of 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one is primarily attributed to its ability to interact with various biological macromolecules. The presence of hydroxyl and carbonyl groups allows the compound to form hydrogen bonds, enhancing its reactivity and interaction with target proteins and enzymes. These interactions are crucial for its pharmacological effects, which may include:

• Antioxidant Activity : The compound may scavenge free radicals, thereby protecting cells from oxidative stress.
• Antimicrobial Properties : Preliminary studies suggest that it may inhibit the growth of certain bacteria and fungi.
• Anti-inflammatory Effects : The compound could modulate inflammatory pathways, offering potential in treating inflammatory diseases.

In Vitro Studies

In vitro studies have demonstrated that 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one exhibits significant biological activities. For instance:

• Antioxidant Activity : Assays using DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging showed that the compound effectively reduces oxidative stress by neutralizing free radicals.
• Microbial Inhibition : Tests against various bacterial strains indicated that the compound has a notable inhibitory effect, suggesting potential as an antimicrobial agent.

Case Studies

A case study published in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis and biological evaluation of structurally similar compounds, including 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one. The study reported:

• Structure-Activity Relationship (SAR) : Variations in the fluorine substitution pattern significantly affected the biological potency of related compounds. This emphasizes the importance of structural modifications in enhancing therapeutic efficacy.

Compound Name	Biological Activity	Notes
1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one	Antioxidant, Antimicrobial	Effective against specific bacterial strains
4-Fluoro-2-hydroxyacetophenone	Moderate Antioxidant	Lacks butanone side chain
1-(5-Fluoro-2-hydroxyphenyl)ethanone	Low Antimicrobial	Shorter carbon chain

Pharmacokinetics

The pharmacokinetic profile of 1-(3,5-Difluoro-2-hydroxyphenyl)-3-methylbutan-1-one suggests enhanced lipophilicity due to fluorine substituents. This property may improve its bioavailability and metabolic stability when administered therapeutically. Understanding these pharmacokinetic properties is essential for optimizing dosage forms and delivery methods.